Cas no 1588516-88-4 (ent-17-Hydroxykaura-9(11),15-dien-19-oic acid)

• Product Name: ent-17-Hydroxykaura-9(11),15-dien-19-oic acid
• CAS No: 1588516-88-4
• Molecular Formula: C₂₀H₂₈O₃
• Molecular Weight: 316.435
• CID: 3165474
• PubChem ID: 137796392

ent-17-Hydroxykaura-9(11),15-dien-19-oic acid Properties

Names and Identifiers

• ent-17-Hydroxykaura-9(11),15-dien-19-oic acid
• B0005-267511
• 14-(hydroxymethyl)-5,9-dimethyltetracyclo[11.2.1.01,10.04,9]hexadeca-10,14-diene-5-carboxylic acid
• 1588516-88-4

• InChIKey： DHJHHWUTSBRYMY-ZWIPKVPUSA-N
• Inchi： InChI=1S/C20H28O3/c1-18-7-3-8-19(2,17(22)23)15(18)6-9-20-10-13(4-5-16(18)20)14(11-20)12-21/h5,11,13,15,21H,3-4,6-10,12H2,1-2H3,(H,22,23)/t13-,15+,18-,19-,20+/m1/s1
• SMILES： C[C@@]12CCC[C@@]([C@H]1CC[C@]34C2=CC[C@H](C3)C(=C4)CO)(C)C(=O)O

Computed Properties

• Exact Mass: 316.20384475g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 316.20384475g/mol
• Heavy Atom Count: 23
• Complexity: 618
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Boiling Point: 498.2±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.9 mmHg at 25°C
• Flash Point: 269.2±25.2 °C
• Color/Form: Powder
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids